Cas no 15764-04-2 (α-Vetivone)

α-Vetivone structure
α-Vetivone structure
Product Name:α-Vetivone
CAS No:15764-04-2
MF:C15H22O
MW:218.334584712982
CID:179240
PubChem ID:442405
Update Time:2025-04-19

α-Vetivone Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-, (4R,4aS)-
    • (4R,4aS)-4,4a-dimethyl-6-propan-2-ylidene-4,5,7,8-tetrahydro-3H-naphthalen-2-one
    • (4R-cis)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)naphthalen-2(3H)-one
    • (-)-&#946
    • (+)-Isonootkatone
    • (+)-α-Vetivon
    • (+)-α-Vetivone
    • (4R,4aS)-4,4a-Dimethyl-6-(propan-2-ylidene)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
    • ,&#947
    • 4&#946
    • H,5α-Eremophila-1(10),7(11)-dien-2-one
    • Isonootkaton
    • Isonootkatone
    • -Nootkatone
    • Vetiverone
    • α-Vetivone
    • 2(3h)-naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene
    • (4 theta-cis)-)
    • 4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)- (4theta-cis)-2(3h)-naphthalenon
    • 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-,(4R-cis)-
    • UNII-WA62V77MMV
    • NS00051642
    • DTXSID60884848
    • 4.beta.H,5.alpha.-Eremophila-1(10),7(11)-dien-2-one
    • 15764-04-2
    • C09744
    • (4R-CIS)-4,4A,5,6,7,8-HEXAHYDRO-4,4A-DIMETHYL-6-(1-METHYLETHYLIDENE)-2(3H)-NAPHTHALENONE
    • 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-, (4R,4aS)-
    • (+)-.alpha.-Vetivon
    • (+)-.alpha.-Vetivone
    • .ALPHA.-VETIVONE [MI]
    • CHEBI:10339
    • SCHEMBL1545445
    • alpha-Vetivone
    • EINECS 239-855-1
    • 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-6-(1-methylethylidene)-, (4R-cis)-
    • WA62V77MMV
    • Q8083965
    • .alpha.-Vetivone
    • (4R,4aS)-6-isopropylidene-4,4a-dimethyl-4,5,7,8-tetrahydro-3H-naphthalen-2-one
    • Inchi: 1S/C15H22O/c1-10(2)12-5-6-13-8-14(16)7-11(3)15(13,4)9-12/h8,11H,5-7,9H2,1-4H3/t11-,15+/m1/s1
    • InChI Key: NIIPDXITZPFFTE-ABAIWWIYSA-N
    • SMILES: O=C1C=C2CC/C(=C(/C)\C)/C[C@@]2(C)[C@H](C)C1

Computed Properties

  • Exact Mass: 218.16716
  • Monoisotopic Mass: 218.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: d420 1.003 (liquid, supercooled)
  • Melting Point: 51.5° (Naves, Perrottet); mp of racemate 30-35° (Marshall, Andersen)
  • Boiling Point: 299.03°C (rough estimate)
  • Flash Point: 147.1°C
  • Refractive Index: nD20 1.5384
  • PSA: 17.07
  • LogP: 4.04830
  • Specific Rotation: D20 +248° (chloroform)

α-Vetivone Pricemore >>

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